Cadmium molybdenum tetroxide

• IUPAC Name: cadmium(2+);molybdenum;oxygen(2-)
• InChI: InChI=1S/Cd.Mo.4O/q+2;;4*-2
• InChI Key: SQHWLBOPUKZGNS-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[Mo].[Cd+2]
• Molecular Formula: CdMoO4-6
• Molecular Weight: 272.36 g/mol
• CAS No.: 13972-68-4

Description

Cadmium molybdenum tetroxide is an inorganic compound composed of cadmium, molybdenum, and oxygen. It is known for its unique properties and potential applications in various fields, including materials science, catalysis, and electronics. The compound’s chemical formula is CdMoO4, and it typically forms crystalline structures.

Mechanism of Action

Target of Action

Cadmium molybdenum tetroxide primarily targets the antioxidant defense response mediated by the nuclear factor erythroid 2-related factor 2 (Nrf2) . This pathway plays a crucial role in maintaining cellular redox homeostasis and protecting against oxidative stress .

Mode of Action

The compound interacts with its targets by inhibiting the Nrf2 pathway, which leads to a decrease in the levels of various antioxidant enzymes such as catalase (CAT), superoxide dismutase 1 (SOD1), and glutathione S-transferase (GST) . This inhibition results in the upregulation of proteins involved in pyroptosis, a form of programmed cell death .

Biochemical Pathways

This compound affects several biochemical pathways. It induces oxidative stress and disrupts calcium signaling . It also interferes with cellular signaling pathways, leading to pathological conditions and carcinogenesis . The compound impacts signaling pathways like the Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB), and Tumor Protein 53 (p53) pathways .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) of cadmium, a component of the compound, have been studied extensively . Cadmium is known to exert toxic effects on human health through various biochemical and molecular mechanisms . It is primarily absorbed through respiratory and digestive pathways, especially in industrial settings .

Result of Action

The molecular and cellular effects of this compound’s action are extensive. It causes damage at the cellular and tissue levels, disrupts the balance between oxidants and antioxidants, leading to cellular damage and apoptosis . It also induces pyroptosis, a form of programmed cell death, through the upregulation of proteins like nucleotide oligomerization domain-like receptor protein-3 (NLRP3), apoptosis-associated speck-like protein (ASC), and caspase-1 .

Action Environment

Environmental factors significantly influence the action, efficacy, and stability of this compound. Industrial processes, mining activities, and agricultural practices contribute to cadmium contamination in the environment, impacting soil, water, and air quality . These anthropogenic activities can lead to the release of cadmium into the environment through various pathways, posing risks to ecosystems and human health .

Biochemical Analysis

Biochemical Properties

Cadmium molybdenum tetroxide may interact with various enzymes, proteins, and other biomolecules. For instance, molybdenum is known to be involved in multiple metabolic processes in the body such as redox, substance synthesis, and energy transfer . Cadmium, on the other hand, is known to cause disruptions in plant metabolism and physio-biochemical responses

Cellular Effects

This compound can have various effects on different types of cells and cellular processes. Cadmium, for example, is known to cause oxidative stress, disrupt calcium signaling, interfere with cellular signaling pathways, and cause epigenetic modifications . Molybdenum, on the other hand, has been found to play key roles in oxidative stress tolerance of higher plants .

Molecular Mechanism

The molecular mechanism of action of this compound is complex and involves interactions at the molecular level. Cadmium is known to exert its effects through various mechanisms, including oxidative stress induction, disruption of calcium signaling, interference with cellular signaling pathways, and epigenetic modifications

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For instance, cadmium toxicity has been shown to cause severe perturbations on growth performance, physio-biochemical and molecular processes in crop plants

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, excessive doses of molybdenum and cadmium have been shown to have toxic effects on animals

Metabolic Pathways

This compound may be involved in various metabolic pathways. For instance, cadmium has been shown to disrupt several metabolic pathways, including purine metabolism, arginine and proline metabolism, and alanine, aspartic acid, and glutamate metabolism

Transport and Distribution

This compound may be transported and distributed within cells and tissues in various ways. For instance, molybdenum has been shown to be transported via two types of molybdate transporters

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are complex. For instance, certain molybdenum transporters have been found to be localized to the plasma membrane

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium molybdenum tetroxide can be synthesized through various methods, including solid-state reactions, hydrothermal synthesis, and sol-gel processes. One common method involves mixing cadmium oxide (CdO) and molybdenum trioxide (MoO3) in stoichiometric amounts, followed by heating the mixture at high temperatures (around 700-800°C) in an inert atmosphere to form CdMoO4.

Industrial Production Methods: In industrial settings, this compound is often produced using a similar solid-state reaction method. The raw materials, cadmium oxide and molybdenum trioxide, are mixed and heated in large furnaces under controlled conditions to ensure the formation of high-purity CdMoO4. The resulting product is then cooled, ground, and purified for various applications.

Chemical Reactions Analysis

Types of Reactions: Cadmium molybdenum tetroxide undergoes several types of chemical reactions, including:

Oxidation: CdMoO4 can be oxidized to form higher oxidation state compounds.

Reduction: It can be reduced to form lower oxidation state compounds, such as CdMoO3.

Substitution: The compound can undergo substitution reactions where one or more of its atoms are replaced by other elements.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen (O2) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as hydrogen gas (H2) or carbon monoxide (CO) are often used.

Substitution: Various halogens or other reactive elements can be used under controlled conditions.

Major Products:

Oxidation: Higher oxidation state compounds like CdMoO4+x.

Reduction: Lower oxidation state compounds like CdMoO3.

Substitution: Compounds with substituted elements, such as CdMoO4-yXy (where X is the substituting element).

Scientific Research Applications

Cadmium molybdenum tetroxide has a wide range of scientific research applications, including:

Chemistry: Used as a catalyst in various chemical reactions, including oxidation and reduction processes.

Biology: Investigated for its potential use in biological imaging and as a contrast agent in medical diagnostics.

Medicine: Studied for its potential therapeutic applications, including drug delivery systems and cancer treatment.

Industry: Utilized in the production of advanced materials, such as ceramics and electronic components, due to its unique electrical and thermal properties.

Comparison with Similar Compounds

Cadmium molybdenum tetroxide can be compared with other similar compounds, such as:

Cadmium tungstate (CdWO4): Similar in structure but contains tungsten instead of molybdenum. Known for its scintillation properties.

Zinc molybdate (ZnMoO4): Contains zinc instead of cadmium. Used in similar applications but with different properties.

Cadmium chromate (CdCrO4): Contains chromium instead of molybdenum. Known for its pigment properties.

Uniqueness: this compound is unique due to its specific combination of cadmium and molybdenum, which imparts distinct electrical, thermal, and catalytic properties